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Compound of Interest

Compound Name: Nonane

CAS No.: 66039-00-7

Cat. No.: B7799710

Get Quote

For researchers, scientists, and professionals in drug development, the precise and

unambiguous identification of chemical substances is paramount. This guide provides a

comprehensive overview of the various chemical identifiers for nonane, a straight-chain alkane

with nine carbon atoms. Understanding these identifiers is crucial for database searches,

regulatory submissions, and clear communication within the scientific community.

Nonane (C₉H₂₀) is a colorless, flammable liquid that serves as a solvent, a component in fuels,

and a reference standard in various analytical applications.[1][2] Its straightforward structure

makes it an excellent model for understanding the principles and applications of chemical

informatics and standardized nomenclature.

The Foundation of Chemical Identity: CAS Registry
Number®
The most widely used and recognized identifier for any chemical substance is its CAS Registry

Number, assigned by the Chemical Abstracts Service. This unique numerical identifier ensures

that a specific substance can be reliably identified, irrespective of the various naming

conventions or languages used.
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For nonane, the primary CAS Registry Number is:

111-84-2[1][3][4][5]

This number is the key to accessing a wealth of information in databases such as SciFinder®,

PubChem, and various regulatory inventories. It is essential to note that while other CAS

numbers may be associated with specific isotopic forms or isomers of nonane, 111-84-2 refers

to the unbranched, normal (n-) nonane.

A Deeper Dive into Nonane's Chemical Identifiers
Beyond the CAS number, a suite of alphanumeric identifiers provides structured, machine-

readable information about the molecule's composition and topology. Each of these serves a

distinct purpose in chemical data management and informatics.

IUPAC Nomenclature: The Universal Language
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds. For the straight-chain alkane with nine carbon atoms, the

preferred IUPAC name is simply:

Nonane[4][6]

Synonyms such as n-nonane are also commonly used to specify the linear isomer.[3][4][7]

InChI and InChIKey: The Digital Signature for Molecules
The IUPAC International Chemical Identifier (InChI) is a non-proprietary, textual identifier that

encodes the molecular structure in a layered format.[8][9] This allows for a detailed and unique

representation of a chemical substance. The corresponding InChIKey is a hashed, fixed-length

version of the InChI, ideal for web searches and database indexing.[10]

InChI:InChI=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-2H3[3][4][7]

InChIKey:BKIMMITUMNQMOS-UHFFFAOYSA-N[3][6][7]

The InChI string for nonane indicates a molecule with the formula C₉H₂₀, followed by the

connectivity of the carbon atoms and the location of hydrogen atoms.
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SMILES: A Simplified Line Notation
The Simplified Molecular Input Line Entry System (SMILES) is a line notation that describes the

structure of a chemical species using short ASCII strings.[11][12] Its human-readability and

widespread software support make it a popular choice for chemical database entry and

manipulation.[13][14]

SMILES:CCCCCCCCC[1][4][7]

This simple string elegantly represents the linear chain of nine carbon atoms in nonane.

Other Important Identifiers
Several other identifiers are crucial for regulatory and commercial purposes:

EC Number: 203-913-4 (European Community number)[1][5][7]

UN Number: 1920 (United Nations number for hazardous materials)[1][3][4]

PubChem CID: 8141[1][4]

Summary of Nonane's Chemical Identifiers
The following table provides a quick reference for the key chemical identifiers of nonane.
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Identifier Type Identifier

CAS Number 111-84-2[1][3][4][5]

IUPAC Name Nonane[4][6]

Synonyms n-Nonane, Shellsol 140[3][4][7]

InChI
InChI=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-

2H3[3][4][7]

InChIKey BKIMMITUMNQMOS-UHFFFAOYSA-N[3][6][7]

SMILES CCCCCCCCC[1][4][7]

EC Number 203-913-4[1][5][7]

UN Number 1920[1][3][4]

PubChem CID 8141[1][4]

The Interconnectivity of Chemical Identifiers
The various identifiers for a chemical substance are not isolated pieces of information but are

interconnected. A CAS number can be used to retrieve all other identifiers from a database.

Similarly, an InChI or SMILES string can be used to generate a 2D or 3D representation of the

molecule, from which other properties and identifiers can be derived. This network of identifiers

ensures that researchers can seamlessly navigate the vast landscape of chemical information.
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Structural Representation

Chemical Identifiers

Database Keys

Nonane Structure
(C₉H₂₀)

CAS Number
111-84-2is registered as

IUPAC Name
Nonaneis named

InChI
1S/C9H20/...

is encoded as

SMILES
CCCCCCCCC

is represented by

EC Number
203-913-4

is listed as
UN Number

1920
is classified as

PubChem CID
8141

is cataloged as

InChIKey
BKIMMIT...

is hashed to

Click to download full resolution via product page

Caption: Interrelationship of Nonane's Chemical Identifiers.

Conclusion
A thorough understanding and correct application of chemical identifiers are fundamental to

modern chemical research and development. For a seemingly simple molecule like nonane,

the array of identifiers from the universal CAS number to the descriptive InChI and SMILES

strings provides a robust framework for its unambiguous identification and the seamless

exchange of scientific data. This guide serves as a foundational reference for professionals

who require precision and clarity in their chemical information management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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